Cas no 2091718-73-7 ((5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine)

• Product Name: (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine
• CAS No: 2091718-73-7
• MF: C₇H₈F₃NS
• MW: 195.205330848694
• CID: 5041758
• Update Time: 2025-07-19

(5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(2,2,2-trifluoroethyl)thiophen-3-yl)methanamine
• [5-(2,2,2-trifluoroethyl)thiophen-3-yl]methanamine
• (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine

• Inchi： 1S/C7H8F3NS/c8-7(9,10)2-6-1-5(3-11)4-12-6/h1,4H,2-3,11H2
• InChI Key： BOHAHKLNACOYMY-UHFFFAOYSA-N
• SMILES： S1C=C(CN)C=C1CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3

Additional information on (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine

(5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine (CAS No. 2091718-73-7): A Comprehensive Overview

(5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine (CAS No. 2091718-73-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a trifluoroethyl group. These structural elements contribute to its potential biological activity and make it an interesting candidate for various applications in drug discovery and development.

The thiophene ring is a five-membered heterocyclic compound with a sulfur atom, which imparts unique electronic and steric properties to the molecule. The presence of the trifluoroethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have explored the potential of (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine in various biological contexts. One notable area of research is its interaction with neurotransmitter systems, particularly in the central nervous system (CNS). The compound has been shown to exhibit selective binding to specific receptors, which could have implications for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine and its derivatives. The results indicated that the compound possesses potent agonist activity at certain serotonin receptors, suggesting its potential as a lead compound for the development of new antidepressant drugs. Additionally, the compound's ability to cross the blood-brain barrier efficiently was highlighted as a significant advantage in CNS drug delivery.

Another area of interest is the use of (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine in cancer research. Preliminary studies have shown that the compound exhibits cytotoxic effects on various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve disruption of cellular signaling pathways that are critical for tumor growth and survival. Further investigations are underway to elucidate the exact molecular targets and to optimize the compound's structure for enhanced antitumor activity.

The synthetic accessibility of (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, making it relatively easy to produce on a laboratory scale. This ease of synthesis also facilitates the preparation of structurally diverse derivatives, which can be screened for improved biological properties.

In conclusion, (5-(2,2,2-Trifluoroethyl)thiophen-3-yl)methanamine (CAS No. 2091718-73-7) represents a promising molecule with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this field continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge.